An In-depth Technical Guide to 4-Bromo-N,1-dimethylpyrazol-3-amine Hydrochloride: Synthesis, Characterization, and Applications
An In-depth Technical Guide to 4-Bromo-N,1-dimethylpyrazol-3-amine Hydrochloride: Synthesis, Characterization, and Applications
Abstract
This technical guide provides a comprehensive overview of 4-Bromo-N,1-dimethylpyrazol-3-amine hydrochloride, a substituted aminopyrazole derivative of significant interest in medicinal chemistry and drug discovery. The pyrazole scaffold is a well-established pharmacophore present in numerous biologically active compounds.[1][2] This document details the chemical structure, physicochemical properties, and a proposed, robust synthetic pathway for the target molecule. Furthermore, it offers a detailed predictive analysis of its spectroscopic signature (¹H NMR, ¹³C NMR, IR) to aid in its characterization and quality control. The guide culminates with a discussion of its potential applications as a versatile synthetic intermediate, particularly for the development of kinase inhibitors and other novel therapeutic agents, grounded in the established utility of its structural class. This paper is intended for researchers, chemists, and drug development professionals seeking to leverage this valuable building block in their scientific endeavors.
Chemical Identity and Properties
4-Bromo-N,1-dimethylpyrazol-3-amine hydrochloride is the salt form of the corresponding free base, 4-Bromo-N,1-dimethyl-1H-pyrazol-3-amine. The conversion to a hydrochloride salt is a common practice for amine-containing pharmaceutical intermediates to enhance stability, improve handling characteristics, and increase aqueous solubility.[3]
The core structure consists of a five-membered pyrazole ring, which is an aromatic heterocycle containing two adjacent nitrogen atoms.[4] This core is functionalized with a bromine atom at the C4 position, a methyl group on the N1 nitrogen, and a methylamino group at the C3 position.
Chemical Structure:
Table 1: Physicochemical Properties
| Property | Value (Free Base) | Value (Hydrochloride Salt) | Source / Rationale |
| IUPAC Name | 4-bromo-N,1-dimethyl-1H-pyrazol-3-amine | 4-bromo-N,1-dimethyl-1H-pyrazol-3-aminium chloride | IUPAC Nomenclature |
| Molecular Formula | C₅H₈BrN₃ | C₅H₉BrClN₃ | Calculated |
| Molecular Weight | 190.04 g/mol | 226.50 g/mol | Calculated |
| CAS Number | Not assigned | Not assigned | - |
| Appearance | Predicted: Off-white to yellow solid | Predicted: White to off-white crystalline solid | Analogy to similar compounds[1] |
| Melting Point | Not determined | Predicted: >150 °C (decomposes) | Salts have higher MPs than free bases |
| Solubility | Soluble in organic solvents (DCM, MeOH) | Soluble in water, alcohols; sparingly in nonpolar solvents | Salt formation increases polarity[3] |
| pKa (Conjugate Acid) | Predicted: 4.5 - 5.5 | N/A | Estimated for pyrazole amines |
Proposed Synthesis and Purification
Overall Synthetic Pathway
The proposed synthesis begins with the formation of the core aminopyrazole ring, followed by regioselective bromination and a final controlled N-methylation of the exocyclic amine before conversion to the hydrochloride salt.
Caption: Proposed four-step synthesis of the target compound.
Detailed Experimental Protocols
Step 1: Synthesis of 1-Methyl-1H-pyrazol-3-amine (C)
The formation of the aminopyrazole ring is a cornerstone of heterocyclic chemistry. The condensation of a β-ketonitrile, such as 3-oxopropanenitrile, with methylhydrazine provides a direct and efficient route. The use of a substituted hydrazine like methylhydrazine introduces the N1-methyl group regioselectively.
-
To a solution of a suitable β-ketonitrile precursor (1.0 eq) in ethanol, add methylhydrazine (1.1 eq) and a catalytic amount of acetic acid.
-
Heat the reaction mixture to reflux (approx. 80 °C) for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).
-
Upon completion, cool the mixture to room temperature and remove the solvent under reduced pressure.
-
Purify the crude product by column chromatography on silica gel to yield pure 1-Methyl-1H-pyrazol-3-amine.
Step 2: Synthesis of 4-Bromo-1-methyl-1H-pyrazol-3-amine (E)
Electrophilic aromatic substitution on the electron-rich pyrazole ring is facile. The C4 position is the most electronically favorable site for bromination due to the directing effects of the N1-methyl and C3-amino groups. N-Bromosuccinimide (NBS) is an effective and mild brominating agent for this transformation.[5]
-
Dissolve 1-Methyl-1H-pyrazol-3-amine (1.0 eq) in a suitable solvent such as acetonitrile or dichloromethane.
-
Cool the solution to 0 °C in an ice bath.
-
Add N-Bromosuccinimide (1.05 eq) portion-wise, maintaining the temperature at 0 °C.
-
Allow the reaction to warm to room temperature and stir for 2-3 hours. Monitor by TLC until the starting material is consumed.
-
Quench the reaction with an aqueous solution of sodium thiosulfate.
-
Extract the product with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.
-
The crude product can be purified by recrystallization or column chromatography.
Step 3: Synthesis of 4-Bromo-N,1-dimethyl-1H-pyrazol-3-amine (G)
The Eschweiler-Clarke reaction is a classic method for the methylation of primary or secondary amines using formic acid and formaldehyde.[6] It proceeds via reductive amination and has the significant advantage of stopping at the tertiary amine stage, thus avoiding the formation of quaternary ammonium salts.[7] For the synthesis of the target secondary amine, the stoichiometry must be carefully controlled.
-
To a flask containing 4-Bromo-1-methyl-1H-pyrazol-3-amine (1.0 eq), add formic acid (2.0 eq) and aqueous formaldehyde (37%, 1.2 eq).
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Heat the mixture to 80-90 °C for 12-18 hours. The reaction should be monitored by LC-MS to maximize the formation of the desired mono-methylated product and minimize the dimethylated byproduct.
-
Cool the reaction to room temperature and carefully basify with a cold aqueous solution of NaOH to a pH > 10.
-
Extract the aqueous layer multiple times with dichloromethane.
-
Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
-
Purify the resulting crude oil via column chromatography to isolate the target free base.
Step 4: Preparation of 4-Bromo-N,1-dimethylpyrazol-3-amine Hydrochloride (I)
This is a standard acid-base reaction to form the hydrochloride salt.
-
Dissolve the purified free base (1.0 eq) in anhydrous diethyl ether or ethyl acetate.
-
While stirring, slowly add a solution of hydrochloric acid in diethyl ether (e.g., 2 M, 1.1 eq).
-
A precipitate will form immediately. Continue stirring for 30 minutes at room temperature.
-
Collect the solid product by vacuum filtration.
-
Wash the solid with cold, anhydrous diethyl ether to remove any unreacted starting material.
-
Dry the final product under vacuum to yield the pure hydrochloride salt.
Spectroscopic and Analytical Profile (Predicted)
As experimental spectra for this specific molecule are not widely published, this section provides a detailed prediction based on established principles of NMR and IR spectroscopy and data from analogous structures.[8][9] This profile serves as a benchmark for the structural verification and quality assessment of the synthesized compound.
Table 2: Predicted Spectroscopic Data
| Technique | Predicted Signals and Interpretation |
| ¹H NMR | δ ~7.5-7.7 ppm (s, 1H): This singlet corresponds to the C5 proton on the pyrazole ring. Its downfield shift is influenced by the aromatic nature of the ring and the adjacent N1-methyl group. δ ~4.5-5.0 ppm (br s, 1H): A broad singlet for the N-H proton of the methylamino group. This peak may exchange with D₂O. δ ~3.7-3.9 ppm (s, 3H): A sharp singlet for the N1-methyl protons. δ ~2.9-3.1 ppm (d, 3H): A doublet for the N-methyl protons of the methylamino group, coupled to the N-H proton. This may appear as a singlet upon D₂O exchange. |
| ¹³C NMR | δ ~145-150 ppm: Quaternary carbon C3, attached to the nitrogen of the methylamino group. δ ~135-140 ppm: C5, the protonated carbon of the pyrazole ring. δ ~90-95 ppm: Quaternary carbon C4, attached to the bromine atom. The strong shielding effect is characteristic of a carbon bearing a bromine atom in a heteroaromatic system. δ ~35-40 ppm: N1-methyl carbon. δ ~30-35 ppm: N-methyl carbon of the methylamino group. |
| FT-IR | 3200-3400 cm⁻¹ (br): N-H stretching vibration of the secondary amine. 2900-3000 cm⁻¹: C-H stretching from the methyl groups. ~1600 cm⁻¹: C=N and C=C stretching vibrations within the pyrazole ring. ~1550 cm⁻¹: N-H bending vibration. 1000-1100 cm⁻¹: C-N stretching vibrations. 550-650 cm⁻¹: C-Br stretching vibration. |
| Mass Spec (ESI+) | [M+H]⁺ for Free Base: m/z = 190.99 (¹⁹Br), 192.99 (⁸¹Br) in an approximate 1:1 isotopic ratio, confirming the presence of one bromine atom. |
Applications in Medicinal Chemistry and Drug Development
The true value of 4-Bromo-N,1-dimethylpyrazol-3-amine hydrochloride lies in its utility as a versatile synthetic intermediate for building more complex molecular architectures.
Utility in Cross-Coupling Reactions
The bromine atom at the C4 position is strategically placed for participation in a wide array of metal-catalyzed cross-coupling reactions, such as Suzuki, Stille, Heck, and Buchwald-Hartwig aminations. This allows for the introduction of various aryl, heteroaryl, or alkyl groups at this position, providing a powerful tool for library synthesis and structure-activity relationship (SAR) studies.
Caption: Versatility in metal-catalyzed cross-coupling reactions.
Precursor for Bioactive Molecules
The substituted 3-aminopyrazole motif is a key pharmacophore in many developmental drugs. Closely related analogs of the title compound are crucial intermediates in the synthesis of potent and selective inhibitors of phosphatidylinositol-3-kinase (PI3K) and Calcium Release-Activated Calcium (CRAC) channels.[1]
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PI3K Inhibitors: The PI3K/AKT/mTOR pathway is a critical signaling cascade that is often dysregulated in cancer. The aminopyrazole core can serve as a scaffold to which other functional groups are attached to achieve high affinity and selectivity for various PI3K isoforms.
-
CRAC Channel Inhibitors: CRAC channels are important mediators of calcium signaling in immune cells. Inhibitors based on the aminopyrazole scaffold are being investigated as potential treatments for autoimmune and inflammatory diseases like rheumatoid arthritis.[1]
The N,1-dimethyl substitution pattern of the title compound offers a unique vector for molecular design compared to its primary amine analog (4-Bromo-1-methyl-1H-pyrazol-3-amine), potentially altering binding modes, improving metabolic stability, or fine-tuning physicochemical properties.
Safety and Handling
While specific toxicity data for 4-Bromo-N,1-dimethylpyrazol-3-amine hydrochloride is not available, data from the closely related 4-Bromo-1-methyl-1H-pyrazol-3-amine (CAS 146941-72-2) should be considered for handling procedures.[1]
-
Hazard Statements: H302 (Harmful if swallowed), H317 (May cause an allergic skin reaction).[1]
-
Precautionary Measures: Use appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Handle in a well-ventilated area or a chemical fume hood. Avoid inhalation of dust and contact with skin and eyes.
-
Storage: Store in a tightly sealed container in a cool, dry, and dark place. Recommended storage temperature is 2-8 °C.[1]
This product is intended for research and development purposes only and is not for human or veterinary use.
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